4-isobutyl-N-isopropyl-1-((4-methylbenzyl)thio)-5-oxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

• IUPAC Name: 1-[(4-methylphenyl)methylsulfanyl]-4-(2-methylpropyl)-5-oxo-N-propan-2-yl-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
• InChI: InChI=1S/C25H29N5O2S/c1-15(2)13-29-23(32)20-11-10-19(22(31)26-16(3)4)12-21(20)30-24(29)27-28-25(30)33-14-18-8-6-17(5)7-9-18/h6-12,15-16H,13-14H2,1-5H3,(H,26,31)
• InChI Key: XEVLJTNGARKCLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NN=C3N2C4=C(C=CC(=C4)C(=O)NC(C)C)C(=O)N3CC(C)C
• Molecular Formula: C25H29N5O2S
• Molecular Weight: 463.6 g/mol

Description

The compound is a derivative of triazolo[4,3-a]quinazoline, which is a type of heterocyclic compound. Heterocyclic compounds are cyclic compounds with at least two different elements as atoms of ring members. Triazoles, a type of heterocyclic compound, contain two carbon and three nitrogen atoms in a five-membered aromatic azole chain. They are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities.

Synthesis Analysis

Triazolo[4,3-a]quinoxaline derivatives can be synthesized via aromatic nucleophilic substitution. For example, 4-chloro-8-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1-amine can be reacted with different amines and triazole-2-thiol to produce various derivatives.

Molecular Structure Analysis

The molecular structure of triazoles includes a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. This structure is present as a central structural component in a number of drug classes.

Chemical Reactions Analysis

Triazoles can undergo a variety of chemical reactions due to their versatile biological activities. They can bind with a variety of enzymes and receptors in the biological system.

Scientific Research Applications

Anticancer Activity

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Antimicrobial Activity

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Analgesic and Anti-inflammatory Activity

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Antioxidant Activity

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Enzyme Inhibitors

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Flotation Agent in Mining

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Mechanism of Action

The mechanism of action of triazoles is often related to their ability to bind with various enzymes and receptors in the biological system. This makes them useful in a variety of drug classes, including antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular drugs.

Future Directions

Given the wide range of biological activities exhibited by triazoles, there is ongoing interest in developing new triazole derivatives with enhanced properties. This includes the synthesis of new compounds and the investigation of their potential as therapeutic agents.